1-bromo-5,6,7,8-tetrahydro-2-naphthalenyl 2-fluorobenzoate

• IUPAC Name: (1-bromo-5,6,7,8-tetrahydronaphthalen-2-yl) 2-fluorobenzoate
• InChI: InChI=1S/C17H14BrFO2/c18-16-12-6-2-1-5-11(12)9-10-15(16)21-17(20)13-7-3-4-8-14(13)19/h3-4,7-10H,1-2,5-6H2
• InChI Key: QGGWKBLMCBUGBH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC(=C2Br)OC(=O)C3=CC=CC=C3F
• Molecular Formula: C17H14BrFO2
• Molecular Weight: 349.2 g/mol

Description

1-bromo-5,6,7,8-tetrahydro-2-naphthalenyl 2-fluorobenzoate is a chemical compound that has gained interest in scientific research due to its potential applications in medicinal chemistry. This compound is a derivative of naphthalene and benzoate, and its unique structure makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 1-bromo-5,6,7,8-tetrahydro-2-naphthalenyl 2-fluorobenzoate is not fully understood, but it is believed to involve the inhibition of certain enzymes or receptors that are involved in the growth or survival of cancer cells or the progression of Alzheimer's disease.
Biochemical and Physiological Effects:
1-bromo-5,6,7,8-tetrahydro-2-naphthalenyl 2-fluorobenzoate has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce apoptosis (programmed cell death) in cancer cells, and it has also been shown to inhibit the activity of certain enzymes that are involved in the progression of Alzheimer's disease. However, further studies are needed to fully understand the effects of this compound on living organisms.

Advantages and Limitations for Lab Experiments

One advantage of using 1-bromo-5,6,7,8-tetrahydro-2-naphthalenyl 2-fluorobenzoate in lab experiments is its unique structure, which may make it a promising candidate for drug development. However, one limitation of this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 1-bromo-5,6,7,8-tetrahydro-2-naphthalenyl 2-fluorobenzoate. One direction is to further investigate its potential use in the treatment of cancer and Alzheimer's disease, and to determine its mechanism of action in living organisms. Another direction is to explore the potential of this compound as a starting point for the development of new drugs with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of 1-bromo-5,6,7,8-tetrahydro-2-naphthalenyl 2-fluorobenzoate involves the reaction of 1-bromo-5,6,7,8-tetrahydro-2-naphthalenol with 2-fluorobenzoic acid in the presence of a suitable catalyst. This reaction results in the formation of the desired product, which can be purified using standard techniques such as chromatography.

Scientific Research Applications

1-bromo-5,6,7,8-tetrahydro-2-naphthalenyl 2-fluorobenzoate has been the subject of several scientific studies due to its potential applications in medicinal chemistry. This compound has been shown to have activity against certain types of cancer cells, and it has also been investigated for its potential use in the treatment of Alzheimer's disease.